Cas no 88398-49-6 (1H-Pyrazole-4-sulfonamide, 1,5-dimethyl-3-phenyl-)
88398-49-6 structure
Product Name:1H-Pyrazole-4-sulfonamide, 1,5-dimethyl-3-phenyl-
CAS No:88398-49-6
MF:C11H13N3O2S
MW:251.304820775986
CID:634232
PubChem ID:15136917
Update Time:2025-04-19
1H-Pyrazole-4-sulfonamide, 1,5-dimethyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-sulfonamide, 1,5-dimethyl-3-phenyl-
- 1,5-dimethyl-3-phenylpyrazole-4-sulfonamide
- 1,5-Dimethyl-3-phenyl-1H-pyrazole-4-sulfonamide
- SCHEMBL9201586
- DTXSID80568835
- 88398-49-6
-
- Inchi: 1S/C11H13N3O2S/c1-8-11(17(12,15)16)10(13-14(8)2)9-6-4-3-5-7-9/h3-7H,1-2H3,(H2,12,15,16)
- InChI Key: XIAFEZAXZVXAOQ-UHFFFAOYSA-N
- SMILES: S(C1C(C2C=CC=CC=2)=NN(C)C=1C)(N)(=O)=O
Computed Properties
- Exact Mass: 251.07284784g/mol
- Monoisotopic Mass: 251.07284784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 86.4Ų
1H-Pyrazole-4-sulfonamide, 1,5-dimethyl-3-phenyl- Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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